5-(4-biphenylyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 2-phenyl-5-(4-phenylphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C28H22N2O/c1-3-9-20(10-4-1)21-15-17-23(18-16-21)28-30-26(24-13-7-8-14-27(24)31-28)19-25(29-30)22-11-5-2-6-12-22/h1-18,26,28H,19H2
• InChI Key: JEGSTYQJOBBYIE-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CC=C4)C5=CC=C(C=C5)C6=CC=CC=C6
• Molecular Formula: C28H22N2O
• Molecular Weight: 402.5 g/mol

Description

Benzoxazines are a group of isomeric bicyclic heterocyclic chemical compounds that consist of a benzene ring fused to an oxazine ring. They are products of condensation between an amine, a phenol, and formaldehyde, used to produce thermoset resins or thermosetting polymer.

Synthesis Analysis

Benzoxazines can be prepared by a one-pot process by heating an aromatic amine, a phenol, and formaldehyde. The synthesis conditions can be optimized; for example, when the reaction molar ratio of guaiacol, furfuramine, and polyformaldehyde was 1:1:4, the highest synthetic yield was reached.

Molecular Structure Analysis

The structure of benzoxazines is characterized by Fourier transform infrared (FT-IR) spectroscopy, Raman spectroscopy, and 1D and 2D 1H and 13C nuclear magnetic resonance spectroscopy.

Chemical Reactions Analysis

The polymerization behavior of the benzoxazine monomer is studied by differential scanning calorimetry (DSC), and the thermal stability of the polybenzoxazine is evaluated by thermogravimetric analysis (TGA).

Physical And Chemical Properties Analysis

Polybenzoxazines are a class of halogen-free high-performance polymers. They have superior resistance to chemicals, low flammability, and excellent heat stability.

Mechanism of Action

The curing of benzoxazines takes place by thermal ring-opening polymerization with or without a catalyst.

Safety and Hazards

While specific safety and hazard information for “5-(4-biphenylyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine” is not available, benzoxazines in general are considered safe for use in various applications, including as adhesives and in fiber-reinforced plastics.

Future Directions

The development of new benzoxazine compounds and the study of their properties is an active area of research. The focus is on creating materials with improved performance and environmental sustainability.